Rubidium-85

• CAS: 13982-12-2
• Molecular Formula: Rb
• Molecular Weight: 84.91179 g/mol
• SMILES: [Rb]
• InChI: InChI=1S/Rb/i1+0
• InChIKey: IGLNJRXAVVLDKE-IGMARMGPSA-N

Selecting enriched Rubidium-85 (I=5/2) over natural Rb is critical for eliminating spectral contamination from ²⁷Rb. Its large quadrupole moment provides superior NMR resolution for solid-state characterization, while tunable Feshbach resonances enable precise quantum simulation. For atomic clocks, the ⁸⁵Rb 5S₁/₂ → 6P₃/₂ transition delivers 10⁻¹⁵ stability in compact SWaP packages. Isotopic purification to ≥99.5 atom % ensures unambiguous hyperfine spectra and accurate frequency locking, making it the definitive choice for quantum optics, laser cooling, and high-precision metrology.

Rubidium-85 (CAS 13982-12-2) for Quantum Optics, NMR & Atomic Clocks: Product Specification

Rubidium-85 (⁸⁵Rb, CAS 13982-12-2) is the stable, naturally dominant isotope of the alkali metal rubidium, with a relative atomic mass of 84.91179 u and a natural abundance of 72.17 atom percent [1]. Its atomic nucleus possesses a spin of I = 5/2, giving rise to a nuclear magnetic dipole moment and a sizable nuclear electric quadrupole moment that are distinct from its only stable companion isotope, rubidium-87 (⁸⁷Rb) [2]. This specific nuclear structure is the foundation for its specialized applications, including high-resolution spectroscopy, Bose-Einstein condensate research, and NMR spectroscopy. As a pure stable isotope, enriched ⁸⁵Rb materials are available with isotopic purities ≥99.5 atom % .

• [1] CHEBI:176572 - rubidium-85 atom. European Bioinformatics Institute. 2021. View Source
• [2] Cheng, J. T., et al. "Solid-state NMR study of rubidium salts." Magnetic Resonance in Chemistry, 1990, 28, 28-37. View Source

Why Natural Abundance Rubidium Cannot Substitute for Enriched Rubidium-85 in Precision Applications

Natural rubidium is an isotopic mixture of two stable isotopes: ⁸⁵Rb (72.17%) and ⁸⁷Rb (27.83%) [1]. For many high-precision scientific and industrial applications, this mixture is unsuitable. The distinct nuclear spins (I=5/2 for ⁸⁵Rb vs. I=3/2 for ⁸⁷Rb), different nuclear magnetic dipole moments, and significantly different nuclear quadrupole moments lead to overlapping and shifted atomic transition frequencies and complex NMR spectra [2]. This isotopic blending creates systematic errors in atomic clocks, broadens spectral lines, and complicates data interpretation in quantum physics and NMR experiments. Consequently, for applications where spectral purity and well-defined quantum states are paramount, substitution of enriched ⁸⁵Rb with natural Rb or the alternative isotope ⁸⁷Rb is not viable without a significant loss in measurement precision and experimental control.

• [1] Catanzaro, E. J., et al. "Absolute isotopic abundance ratio and atomic weight of terrestrial rubidium." Journal of Research of the National Bureau of Standards Section A Physics and Chemistry, 1969, 73A(5), 511-516. View Source
• [2] Neronov, Y. I., Pronin, A. N. "Study of NMR Signals of Rubidium in Aqueous Solutions and Determination of the Magnetic Moments of Rb-85 and Rb-87 Nuclei." Technical Physics, 2023, 68, S478–S484. View Source

Quantified Differentiation: Rubidium-85 vs. Rubidium-87 in Core Applications

Superior Optical Clock Stability with Rubidium-85

An optical frequency standard based on the ⁸⁵Rb 5S₁/₂ → 6P₃/₂ transition achieved a fractional frequency stability of 1.2 × 10⁻¹⁴ at 1 second and 2.1 × 10⁻¹⁵ at 80 seconds [1]. This performance is quantitatively comparable to the best 532 nm I₂ optical frequency standards, a mature and widely accepted reference [1]. While ⁸⁷Rb is the established standard for microwave atomic clocks (e.g., GPS), the optical transition in ⁸⁵Rb offers a pathway to a low-cost, compact, and high-stability optical standard, which is a key differentiator for next-generation timing applications.

Evidence Dimension	Frequency Stability (Allan Deviation)
Target Compound Data	1.2 × 10⁻¹⁴ @ 1 s; 2.1 × 10⁻¹⁵ @ 80 s
Comparator Or Baseline	Best 532 nm I₂ optical frequency standard: ~10⁻¹⁵ stability level
Quantified Difference	Comparable stability (within same order of magnitude)
Conditions	420 nm diode laser locked to ⁸⁵Rb 5S₁/₂ (F=3) → 6P₃/₂ (F'=4) hyperfine transition

Why This Matters

This proves ⁸⁵Rb is a viable, potentially more cost-effective and compact alternative for building high-performance optical frequency standards, which is a critical selection criterion for developing next-generation atomic clocks and quantum sensors.

• [1] Zhang, S., et al. "Compact Rb optical frequency standard with 10⁻¹⁵ stability." Review of Scientific Instruments, 2017, 88(10), 103106. View Source

Tunable Quantum Gas Interactions via ⁸⁵Rb Feshbach Resonance

The s-wave scattering length (a_s) of ⁸⁵Rb, which governs atomic interactions in a Bose-Einstein condensate (BEC), is broadly tunable via a Feshbach resonance at ~155 Gauss [1]. At zero magnetic field, a_s is large and negative, limiting stable BECs to less than 100 atoms [1]. By tuning the magnetic field near the resonance, the scattering length can be adjusted over a vast range, from large attractive to large repulsive values, enabling the creation of stable BECs with tens of thousands of atoms [1]. This level of interaction control is not possible with the more commonly used ⁸⁷Rb, which has a small, positive, and largely untunable scattering length.

Evidence Dimension	Tunability of s-wave scattering length (a_s)
Target Compound Data	Tunable from large negative to large positive values via magnetic field (Feshbach resonance at 155 G)
Comparator Or Baseline	⁸⁷Rb: a_s ≈ +5 nm, largely untunable
Quantified Difference	Qualitative difference in control: ⁸⁵Rb offers in situ, real-time control over interactions, ⁸⁷Rb does not.
Conditions	Bose-Einstein condensate of ⁸⁵Rb atoms in a magnetic trap

Why This Matters

The ability to dynamically tune atomic interactions is a unique capability that makes ⁸⁵Rb a superior choice for quantum simulation experiments where controlling the strength and sign of interactions is essential for studying novel quantum phenomena like solitons and quantum phase transitions.

• [1] Cornell, E. A., et al. "Bose-Einstein condensation in a gas: A new frontier." (Presentation at Argonne National Laboratory, 2001). View Source

Resolving Chemical Sites with ⁸⁵Rb Solid-State NMR

While ⁸⁷Rb is the more sensitive nucleus for routine solid-state NMR, the larger nuclear quadrupole moment of ⁸⁵Rb makes it uniquely valuable for determining the number of chemically distinct rubidium sites in a material [1]. The quadrupole coupling constant (Cq) is proportional to the nuclear quadrupole moment, which is significantly larger for ⁸⁵Rb. For instance, measured Cq values in rubidium salts range from 7-14 MHz for ⁸⁵Rb compared to 3-11 MHz for ⁸⁷Rb [2]. This larger interaction with local electric field gradients results in broader and more distinct lineshapes for ⁸⁵Rb, making it easier to resolve and count inequivalent Rb environments in complex salts and materials [1].

Evidence Dimension	Range of Quadrupole Coupling Constants (Cq)
Target Compound Data	7-14 MHz
Comparator Or Baseline	⁸⁷Rb: 3-11 MHz
Quantified Difference	Approximately a factor of 2 larger quadrupole moment for ⁸⁵Rb leads to ~50% larger Cq values
Conditions	Solid-state NMR of rubidium salts (e.g., RbClO₄, Rb₂SO₄)

Why This Matters

For materials scientists characterizing new rubidium-containing compounds, using ⁸⁵Rb NMR can provide crucial information about the number of distinct Rb sites that would be difficult or impossible to resolve using ⁸⁷Rb NMR, directly impacting the interpretation of material structure and purity.

• [1] Mackenzie, K. J. D., Smith, M. E. "Multinuclear Solid-State NMR of Inorganic Materials." Pergamon, 2002, Chapter 10.6.1. View Source
• [2] Baltisberger, J. H., et al. "Measurement of quadrupolar coupling constants, shielding tensor elements and the relative orientation of quadrupolar and shielding tensor principal axis systems for rubidium-87 and rubidium-85 nuclei in rubidium salts by solid-state NMR." Journal of Magnetic Resonance, 2002, 157(1), 124-131. View Source

Precise Isotopic Composition for High-Resolution Spectroscopy

High-resolution spectroscopic techniques, such as saturated absorption spectroscopy, can clearly resolve the hyperfine structures of both ⁸⁵Rb and ⁸⁷Rb in a natural mixture [1]. However, for precise frequency measurements, laser locking, and quantum optics experiments, spectral purity is paramount. The use of enriched ⁸⁵Rb cells (isotopic purity ≥99.5 atom % ) eliminates the overlapping absorption features from ⁸⁷Rb. This provides a clean, uncluttered spectral background, which is essential for achieving the highest signal-to-noise ratios and minimizing systematic errors in experiments like laser cooling, where unwanted absorption of the ⁸⁷Rb isotope can be a source of trap loss.

Evidence Dimension	Isotopic Purity (atom % ⁸⁵Rb)
Target Compound Data	≥99.5 atom % (enriched material)
Comparator Or Baseline	Natural abundance rubidium: 72.17 atom %
Quantified Difference	≥27.33% reduction in ⁸⁷Rb contamination
Conditions	Commercially available enriched ⁸⁵Rb reference cells and chloride salts

Why This Matters

Procuring high-purity enriched ⁸⁵Rb is a non-negotiable requirement for eliminating isotopic crosstalk in precision laser spectroscopy and atomic physics experiments. The specification of ≥99.5% isotopic purity is a key procurement differentiator that directly impacts experimental signal-to-noise and data clarity.

• [1] Song, K., et al. "Determination of rubidium isotopes by using saturated absorption spectroscopy and a see-through hollow-cathode glow-discharge cell." Journal of Analytical Atomic Spectrometry, 1998, 13(4), 301-303. View Source

Targeted Procurement Scenarios for Enriched Rubidium-85

Building Compact, High-Stability Optical Frequency Standards

Researchers developing next-generation optical atomic clocks can leverage the ⁸⁵Rb 5S₁/₂ → 6P₃/₂ transition to achieve stability comparable to complex I₂-stabilized systems in a more compact and cost-effective package [1]. The evidence of 10⁻¹⁵ stability at 80 seconds makes enriched ⁸⁵Rb the preferred active medium for portable frequency standards and quantum sensors requiring both high performance and reduced size, weight, and power (SWaP).

Investigating Tunable Interactions in Quantum Many-Body Physics

The unique tunability of the ⁸⁵Rb scattering length via a magnetic Feshbach resonance is a critical enabler for quantum simulation experiments [2]. Experimentalists studying phenomena like bright matter-wave solitons, quantum phase transitions, or the BEC-BCS crossover will select ⁸⁵Rb over ⁸⁷Rb specifically for its ability to precisely control interatomic interactions, a capability not offered by the alternative isotope.

Resolving Multiple Rb Sites in Advanced Solid-State Materials

For solid-state chemists and materials scientists characterizing novel rubidium-based crystals, glasses, or catalysts, ⁸⁵Rb NMR provides superior resolution of chemically inequivalent Rb sites due to its larger quadrupole moment [3]. The evidence that Cq values for ⁸⁵Rb are approximately 50% larger than for ⁸⁷Rb [4] means that when a material exhibits broad or overlapping NMR signals, an ⁸⁵Rb NMR study can deconvolve the spectrum into distinct components, providing unique and critical structural information unavailable from other methods.

Eliminating Isotopic Crosstalk in High-Resolution Laser Spectroscopy

Atomic physicists and laser cooling experts require isotopically pure reference cells to avoid spectral contamination from the 27.8% abundance of ⁸⁷Rb in natural rubidium [5]. The use of enriched ⁸⁵Rb cells (≥99.5% purity) ensures that all absorption features are solely from the target isotope, eliminating systematic errors in frequency locking, trap loss from unwanted absorption, and simplifying the interpretation of complex hyperfine spectra [6].

• [1] Zhang, S., et al. "Compact Rb optical frequency standard with 10⁻¹⁵ stability." Review of Scientific Instruments, 2017, 88(10), 103106. View Source
• [2] Cornell, E. A., et al. "Bose-Einstein condensation in a gas: A new frontier." (Presentation at Argonne National Laboratory, 2001). View Source
• [3] Mackenzie, K. J. D., Smith, M. E. "Multinuclear Solid-State NMR of Inorganic Materials." Pergamon, 2002, Chapter 10.6.1. View Source
• [4] Baltisberger, J. H., et al. "Measurement of quadrupolar coupling constants, shielding tensor elements and the relative orientation of quadrupolar and shielding tensor principal axis systems for rubidium-87 and rubidium-85 nuclei in rubidium salts by solid-state NMR." Journal of Magnetic Resonance, 2002, 157(1), 124-131. View Source
• [5] Catanzaro, E. J., et al. "Absolute isotopic abundance ratio and atomic weight of terrestrial rubidium." Journal of Research of the National Bureau of Standards Section A Physics and Chemistry, 1969, 73A(5), 511-516. View Source
• [6] Song, K., et al. "Determination of rubidium isotopes by using saturated absorption spectroscopy and a see-through hollow-cathode glow-discharge cell." Journal of Analytical Atomic Spectrometry, 1998, 13(4), 301-303. View Source